(R)-2,2,2-Trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-amine

• Molecular Formula: C8H6F4N2O2
• Molecular Weight: 238.14 g/mol
• IUPAC Name: (1R)-2,2,2-trifluoro-1-(4-fluoro-3-nitrophenyl)ethanamine
• InChI: InChI=1S/C8H6F4N2O2/c9-5-2-1-4(3-6(5)14(15)16)7(13)8(10,11)12/h1-3,7H,13H2/t7-/m1/s1
• InChI Key: XKTGIPFLHUWXRH-SSDOTTSWSA-N
• Isomeric SMILES: C1=CC(=C(C=C1[C@H](C(F)(F)F)N)[N+](=O)[O-])F
• Canonical SMILES: C1=CC(=C(C=C1C(C(F)(F)F)N)[N+](=O)[O-])F

Description

(R)-2,2,2-Trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-amine is a chiral amine featuring a trifluoroethyl group and a fluorinated aromatic ring substituted with a nitro group. Its molecular formula is C₈H₅F₄N₂O₂, with a molecular weight of 243.13 g/mol.

Biological Activity

(R)-2,2,2-Trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-amine is a compound of significant interest due to its potential biological activities. This article explores its chemical properties, synthesis, and biological effects based on diverse sources.

• Molecular Formula : C8H3F4NO3
• Molecular Weight : 237.11 g/mol
• CAS Number : 1297553-45-7

The compound features a trifluoromethyl group and a nitrophenyl moiety, which contribute to its unique chemical reactivity and biological interactions.

Synthesis

The synthesis of (R)-2,2,2-Trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-amine involves several steps that include the nitration of aromatic compounds followed by fluorination. The general reaction pathway can be summarized as follows:

• Nitration of Aromatic Precursor : The introduction of a nitro group onto the phenyl ring.
• Fluorination : The addition of trifluoromethyl groups to enhance lipophilicity and biological activity.

Research indicates that compounds similar to (R)-2,2,2-Trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-amine can interact with various biological targets:

• Dopamine Receptors : Analogous compounds have shown relaxant effects in vascular tissues but lack selectivity for dopamine receptors, suggesting a broader mechanism of action beyond specific receptor binding .

Case Studies

• Vascular Relaxation : A study demonstrated that N-trifluoroethyldopamine analogs produced relaxant effects in isolated rabbit renal and ear arteries, indicating potential applications in cardiovascular therapeutics .
• Antimicrobial Activity : Investigations into structural analogs have revealed promising results against Mycobacterium tuberculosis (Mtb), focusing on inhibiting key enzymes involved in cell wall synthesis . The incorporation of trifluoromethyl groups appears to enhance the potency of these compounds.

Research Findings

A summary of relevant findings from various studies is presented in the table below:

Study Reference	Biological Activity	Observations
	Vascular Relaxation	Weak effect on dopamine receptors; relaxant effect in arteries.
	Antimicrobial	Significant inhibition against Mtb; structure–activity relationships explored.
	Enzyme Inhibition	Compounds showed varying degrees of inhibitory potency against DprE1 enzyme.

Comparison with Similar Compounds

Structural Features and Substituent Effects

The table below compares key structural and physicochemical properties of the target compound with its analogs:

Compound Name	CAS	Molecular Formula	MW (g/mol)	Substituents	Notable Properties
(R)-2,2,2-Trifluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-amine (Target)	N/A	C₈H₅F₄N₂O₂	243.13	4-F, 3-NO₂	High polarity due to NO₂; potential metabolic instability.
(R)-1-(4-Chloro-3-fluorophenyl)-2,2,2-trifluoroethan-1-amine	2415751-74-3	C₈H₆ClF₄N	235.59	4-Cl, 3-F	Enhanced lipophilicity (Cl vs. NO₂); stable under basic conditions.
(R)-2,2,2-Trifluoro-1-(4-fluoro-3-methylphenyl)ethan-1-amine	1213006-57-5	C₉H₉F₄N	207.17	4-F, 3-CH₃	Electron-donating CH₃ increases metabolic stability; lower polarity.
2,2,2-Trifluoro-1-[4-(trifluoromethoxy)phenyl]ethan-1-amine	1270479-61-2	C₉H₇F₆NO	259.15	4-O-CF₃	High lipophilicity (CF₃O-); resistant to oxidative degradation.
(R)-2,2,2-Trifluoro-1-(p-tolyl)ethan-1-amine	1389852-29-2	C₉H₁₀F₃N	189.18	4-CH₃	Electron-donating CH₃ enhances solubility in nonpolar solvents.
(S)-2,2,2-Trifluoro-1-(4-(trifluoromethyl)phenyl)ethan-1-amine	1213122-10-1	C₉H₇F₆N	243.16	4-CF₃ (S-enantiomer)	CF₃ group increases steric bulk; enantiomer-specific biological activity.

Key Comparative Insights

Substituent Effects on Reactivity and Stability: Nitro Group (Target Compound): The strong electron-withdrawing nitro group increases electrophilicity, making the compound prone to reduction (e.g., to an amine) or nucleophilic substitution. This contrasts with electron-donating groups like -CH₃ () or -O-CF₃ (), which enhance stability against oxidation. Halogen vs. Nitro: Replacing -NO₂ with -Cl () reduces polarity but increases lipophilicity (ClogP: ~2.5 vs. ~1.8 for the target). Chlorinated analogs are often more stable in acidic/basic conditions.

Stereochemical Influence :

• The R configuration in the target compound and its analogs (e.g., ) may confer distinct binding affinities in chiral environments, such as enzyme active sites. For example, the S enantiomer in with a CF₃ group exhibits divergent biological activity compared to its R counterpart.

Physicochemical Properties :

• Lipophilicity : The trifluoromethoxy group in (ClogP ~3.2) increases membrane permeability compared to the target compound (ClogP ~1.8).
• Solubility : The nitro group in the target compound enhances water solubility (~15–20 mg/L estimated) relative to methyl-substituted analogs (e.g., , solubility ~5 mg/L).

Synthetic Accessibility :

• Analogs with methyl or methoxy groups () are typically synthesized via reductive amination or nucleophilic substitution. In contrast, nitro-substituted compounds like the target may require nitration steps, which can be hazardous and low-yielding.